Cas no 2137937-31-4 (Carbamic acid, N-(2-cyclopropyl-4-oxohexyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-(2-cyclopropyl-4-oxohexyl)-, 1,1-dimethylethyl ester
• CAS No: 2137937-31-4
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5294701
• Update Time: 2025-10-16

Carbamic acid, N-(2-cyclopropyl-4-oxohexyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(2-cyclopropyl-4-oxohexyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H25NO3/c1-5-12(16)8-11(10-6-7-10)9-15-13(17)18-14(2,3)4/h10-11H,5-9H2,1-4H3,(H,15,17)
• InChI Key： VRZQEHBXCFLSNR-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC(C1CC1)CC(=O)CC

Additional information on Carbamic acid, N-(2-cyclopropyl-4-oxohexyl)-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid, N-(2-cyclopropyl-4-oxohexyl)-, 1,1-dimethylethyl ester (CAS No. 2137937-31-4)

The compound Carbamic acid, N-(2-cyclopropyl-4-oxohexyl)-, 1,1-dimethylethyl ester (CAS No. 2137937-31-4) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropyl group and a tert-butyl ester moiety, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its role in developing novel bioactive molecules, particularly in the context of drug discovery and crop protection.

One of the key features of Carbamic acid, N-(2-cyclopropyl-4-oxohexyl)-, 1,1-dimethylethyl ester is its versatility in chemical transformations. The presence of both a ketone and a carbamate functional group allows for diverse reactivity, enabling the synthesis of complex derivatives. This adaptability aligns with current trends in green chemistry, where efficient and sustainable synthetic routes are highly prioritized. The compound's potential applications in biocatalysis and enantioselective synthesis further enhance its relevance in modern research.

In the pharmaceutical industry, Carbamic acid, N-(2-cyclopropyl-4-oxohexyl)-, 1,1-dimethylethyl ester has garnered attention for its potential as a building block in small-molecule drug development. Its structural motifs are commonly found in compounds targeting enzyme inhibition and receptor modulation. Recent studies have explored its utility in designing anti-inflammatory agents and neuroprotective compounds, addressing growing concerns in age-related diseases and neurological disorders.

From an agrochemical perspective, this compound's cyclopropyl moiety is particularly noteworthy. Cyclopropane-containing molecules are often associated with pesticide activity and herbicidal effects, making them valuable in crop yield optimization. As global demand for sustainable agriculture rises, researchers are investigating how derivatives of Carbamic acid, N-(2-cyclopropyl-4-oxohexyl)-, 1,1-dimethylethyl ester can contribute to eco-friendly pest control solutions.

The synthesis and characterization of Carbamic acid, N-(2-cyclopropyl-4-oxohexyl)-, 1,1-dimethylethyl ester often involve advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure high purity and accurate structural confirmation, which are critical for reproducibility in research. The compound's stability under various conditions also makes it suitable for long-term storage and large-scale production, addressing common challenges in chemical manufacturing.

As the scientific community continues to explore Carbamic acid, N-(2-cyclopropyl-4-oxohexyl)-, 1,1-dimethylethyl ester, its potential in material science is also emerging. The compound's ability to form hydrogen bonds and participate in molecular self-assembly could lead to applications in nanotechnology and smart materials. This interdisciplinary appeal highlights the compound's broad utility beyond traditional chemistry domains.

In conclusion, Carbamic acid, N-(2-cyclopropyl-4-oxohexyl)-, 1,1-dimethylethyl ester (CAS No. 2137937-31-4) represents a promising candidate for multiple research avenues. Its structural complexity, combined with its applicability in pharmaceuticals, agrochemicals, and advanced materials, positions it as a compound of significant interest. Future studies will likely uncover even more innovative uses, solidifying its role in cutting-edge science and industrial applications.